Cas no 62489-04-7 (Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)-)
62489-04-7 structure
Product Name:Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)-
CAS No:62489-04-7
MF:C18H13NO6S2
MW:403.42892241478
CID:443019
PubChem ID:20360599
Update Time:2025-04-19
Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)-
- 1-[4-(benzenesulfonyl)phenyl]sulfonyl-4-nitrobenzene
- 62489-04-7
- SCHEMBL11655146
- 1-(Benzenesulfonyl)-4-(4-nitrobenzene-1-sulfonyl)benzene
- DTXSID20606028
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- Inchi: 1S/C18H13NO6S2/c20-19(21)14-6-8-16(9-7-14)27(24,25)18-12-10-17(11-13-18)26(22,23)15-4-2-1-3-5-15/h1-13H
- InChI Key: FFMLXDBGTYARNJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)[N+](=O)[O-])(C1C=CC(=CC=1)S(C1C=CC=CC=1)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 403.01849
- Monoisotopic Mass: 403.01842948g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 709
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 131Ų
Experimental Properties
- PSA: 111.42
Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
62489-04-7 (Benzene, 1-[(4-nitrophenyl)sulfonyl]-4-(phenylsulfonyl)-) Related Products
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